Cas no 128464-29-9 (Rotigotine b-D-Glucuronide)

• Product Name: Rotigotine b-D-Glucuronide
• CAS No: 128464-29-9
• MF: C₂₅H₃₃NO₇S
• MW: 491.597026586533
• CID: 1062403
• PubChem ID: 71752119
• Update Time: 2025-11-05

Rotigotine b-D-Glucuronide Chemical and Physical Properties

Names and Identifiers

• Rotigotine β-D-Glucuronide
• Rotigotine β-D-Glucu
• (S)-5,6,7,8-Tetrahydro-6-[propyl[2-(2-thienyl)ethyl]aMino]-1-naphthalenyl β-D-Glucopyranosiduronic Acid
• A-D-Glucuronide
• (S)-5,6,7,8-Tetrahydro-6-[propyl[2-(2-thienyl)ethyl]aMino]-1-naphthalenyl beta-D-Glucopyranosiduronic A
• beta-D-Glucopyranosiduronic acid, (6S)-5,6,7,8-tetrahydro-6-(propyl(2-(2-thienyl)ethyl)amino)-1-naphthalenyl
• DTXSID20858383
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(6S)-6-[propyl(2-thiophen-2-ylethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-yl]oxy]oxane-2-carboxylic acid
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (6S)-5,6,7,8-TETRAHYDRO-6-(PROPYL(2-(2-THIENYL)ETHYL)AMINO)-1-NAPHTHALENYL
• (S)-5,6,7,8-Tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-1-naphthalenyl beta-D-Glucopyranosiduronic Acid
• Rotigotine
• C2T6Z2W3JW
• Rotigotine glucuronide
• 128464-29-9
• ROTIGOTINE BETA-D-GLUCURONIDE
• UNII-C2T6Z2W3JW
• (6S)-6-{Propyl[2-(thiophen-2-yl)ethyl]amino}-5,6,7,8-tetrahydronaphthalen-1-yl beta-D-glucopyranosiduronic acid
• Rotigotine b-D-Glucuronide

• Inchi： 1S/C25H33NO7S/c1-2-11-26(12-10-17-6-4-13-34-17)16-8-9-18-15(14-16)5-3-7-19(18)32-25-22(29)20(27)21(28)23(33-25)24(30)31/h3-7,13,16,20-23,25,27-29H,2,8-12,14H2,1H3,(H,30,31)/t16-,20-,21-,22+,23-,25+/m0/s1
• InChI Key： KIZPMKLPMDPLQT-JUHHHSNRSA-N
• SMILES： S1C=CC=C1CCN(CCC)[C@@H]1CC2C=CC=C(C=2CC1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O

Computed Properties

• Exact Mass: 491.19777357g/mol
• Monoisotopic Mass: 491.19777357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Rotigotine b-D-Glucuronide

Rotigotine b-D-Glucuronide: A Comprehensive Overview

Rotigotine b-D-Glucuronide (CAS No. 128464-29-9) is a significant compound in the field of pharmacology and drug development. This compound is a glucuronide derivative of rotigotine, a dopamine agonist widely used in the treatment of Parkinson's disease and restless legs syndrome. The addition of the b-D-glucuronide moiety enhances its pharmacokinetic properties, making it more suitable for therapeutic applications.

Recent studies have highlighted the importance of glucuronidation in drug metabolism, particularly in improving the solubility and bioavailability of drugs. Rotigotine b-D-Glucuronide serves as a prime example of how this metabolic pathway can be harnessed to optimize drug delivery systems. The compound's structure, which includes a dopamine receptor agonist core linked to a glucuronic acid group, allows for better absorption and reduced side effects compared to its parent compound.

The synthesis of Rotigotine b-D-Glucuronide involves a multi-step process that combines organic chemistry and enzymatic catalysis. Researchers have explored various methods to improve the efficiency of this synthesis, including the use of recombinant enzymes and optimized reaction conditions. These advancements have not only streamlined the production process but also paved the way for large-scale manufacturing, ensuring that this compound remains accessible for clinical use.

In terms of pharmacodynamics, Rotigotine b-D-Glucuronide exhibits a prolonged half-life due to its enhanced stability in the bloodstream. This characteristic is particularly beneficial for patients requiring sustained-release formulations. Clinical trials have demonstrated that this compound effectively alleviates symptoms associated with Parkinson's disease, such as tremors and rigidity, with minimal adverse effects.

The application of Rotigotine b-D-Glucuronide extends beyond its use as a therapeutic agent. It has also been utilized as a research tool in neuropharmacology to study dopamine receptor signaling pathways and their role in neurological disorders. By understanding the mechanisms underlying its efficacy, scientists are gaining insights into novel therapeutic strategies for treating other dopamine-related conditions, such as depression and schizophrenia.

From an environmental perspective, the development of Rotigotine b-D-Glucuronide aligns with the principles of green chemistry. Its biodegradable nature reduces the risk of environmental contamination, making it a sustainable choice for pharmaceutical applications. This aspect has garnered attention from regulatory bodies and eco-conscious pharmaceutical companies alike.

In conclusion, Rotigotine b-D-Glucuronide (CAS No. 128464-29-9) represents a significant advancement in drug development, offering improved pharmacokinetics and therapeutic outcomes. As research continues to uncover new applications and optimizations for this compound, its role in modern medicine is expected to grow even further.